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Compound of Interest

Compound Name: Inosine-15N4

Cat. No.: B12387355 Get Quote

This guide provides crucial safety and logistical information for the proper handling, use, and

disposal of Inosine-15N4. Researchers, scientists, and drug development professionals should

adhere to these procedures to ensure a safe laboratory environment and maintain the integrity

of their experiments.

Operational Plan: Safe Handling and Storage
Inosine-15N4, a stable isotope-labeled nucleoside, requires careful handling to prevent

contamination and ensure researcher safety. While Inosine itself is not classified as a

hazardous substance, standard laboratory precautions should always be observed.[1][2]

Personal Protective Equipment (PPE):

A risk assessment of the specific laboratory tasks should be conducted to determine the

appropriate level of PPE.[3] However, the following are the minimum requirements for handling

Inosine-15N4:

Eye Protection: Safety glasses with side shields are mandatory to protect against splashes

or airborne particles.[2][3] For tasks with a higher splash risk, a face shield should be worn in

addition to safety glasses or goggles.

Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental

contact. It is recommended to use double gloves, especially when handling the compound
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for extended periods. Gloves should be changed regularly, at least every 30 to 60 minutes,

or immediately if they become contaminated or damaged.

Protective Clothing: A laboratory coat is required to protect street clothes from contamination.

Long pants and closed-toe shoes must be worn at all times in the laboratory.

Respiratory Protection: If there is a potential for generating dust (e.g., when weighing the

solid compound), a particulate filter respirator (e.g., N95 or P1) should be used.

Engineering Controls:

Ventilation: Handle Inosine-15N4 in a well-ventilated area. For procedures that may

generate dust or aerosols, a chemical fume hood or a biological safety cabinet is

recommended.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace by covering the bench with absorbent paper.

Weighing: If weighing the solid form, do so in a fume hood or a balance enclosure to

minimize dust inhalation.

Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.

If using water as a solvent, it may require ultrasonic and warming to fully dissolve. For cell

culture or in vivo use, the solution should be sterile filtered through a 0.22 µm filter.

General Hygiene: Avoid hand-to-mouth contact. Wash hands thoroughly with soap and water

after handling the compound and before leaving the laboratory. Keep the compound away

from food, drink, and animal feedingstuffs.

Storage:

Solid Form: Store the powdered Inosine-15N4 at -20°C for long-term storage (up to 3

years). It can be stored at 4°C for up to 2 years.

In Solvent: Once dissolved, store the solution at -80°C for up to 6 months or at -20°C for up

to 1 month. It is advisable to aliquot the solution to prevent repeated freeze-thaw cycles.
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Disposal Plan
Proper disposal of Inosine-15N4 and any contaminated materials is essential to prevent

environmental contamination.

Unused Compound: Dispose of unused Inosine-15N4 as chemical waste in accordance with

local, state, and federal regulations. Do not dispose of it down the drain.

Contaminated Materials: All disposable materials that have come into contact with Inosine-
15N4, such as pipette tips, centrifuge tubes, and gloves, should be placed in a designated

chemical waste container.

Spills: In the event of a spill, cover the area with an absorbent material. Mechanically collect

the absorbed material and place it in a sealed container for chemical waste disposal.

Ventilate the area of the spill.

Quantitative Data Summary
Property Value Reference

Molecular Formula C₁₀H₁₂¹⁵N₄O₅

Molecular Weight 272.20 g/mol

Appearance White to off-white solid

Storage (Solid) -20°C (3 years), 4°C (2 years)

Storage (In Solvent)
-80°C (6 months), -20°C (1

month)

Solubility

Soluble in H₂O at 10 mg/mL

(requires ultrasonic and

warming)

Incompatible Materials Strong oxidizing agents

Hazardous Combustion

Products

Nitrogen oxides (NOx), Carbon

monoxide (CO), Carbon

dioxide (CO₂)
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Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for preparing a 10 mM stock solution of Inosine-15N4.

Materials:

Inosine-15N4 (solid)

Nuclease-free water

Vortex mixer

Ultrasonic bath or water bath

Sterile 0.22 µm syringe filter

Sterile microcentrifuge tubes or cryovials

Procedure:

Calculate Required Mass: Determine the mass of Inosine-15N4 needed to prepare the

desired volume of a 10 mM stock solution. For example, to make 1 mL of a 10 mM solution,

you will need 2.722 mg of Inosine-15N4.

Weigh the Compound: In a chemical fume hood or balance enclosure, carefully weigh the

calculated amount of Inosine-15N4 into a sterile microcentrifuge tube.

Add Solvent: Add the appropriate volume of nuclease-free water to the microcentrifuge tube.

Dissolve: Tightly cap the tube and vortex thoroughly. If the compound does not fully dissolve,

use an ultrasonic bath or warm the solution in a water bath to aid dissolution.

Sterile Filtration: If the solution will be used in cell culture or other sterile applications, draw

the solution into a sterile syringe and pass it through a 0.22 µm syringe filter into a new

sterile microcentrifuge tube or cryovial.
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Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Label the aliquots clearly with the compound name,

concentration, and date of preparation.

Storage: Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.
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Figure 1: Inosine-15N4 Handling Workflow
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Caption: Workflow for the safe handling and preparation of Inosine-15N4 solutions.
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Figure 2: Personal Protective Equipment for Inosine-15N4

Required Personal Protective Equipment Task-Specific PPE

Core PPE

Lab Coat Nitrile Gloves (Double Recommended) Safety Glasses with Side Shields Closed-Toe Shoes

Additional PPE (Task-Dependent)

Particulate Respirator (for dust) Face Shield (for splash hazard)
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Caption: Recommended Personal Protective Equipment for handling Inosine-15N4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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